Cas no 105836-76-8 (4-(Carboxymethyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-(Carboxymethyl)cyclohexane-1-carboxylic acid
• CAS No: 105836-76-8
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 4679135
• Update Time: 2023-08-14

4-(Carboxymethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Carboxymethyl)cyclohexanecarboxylic acid
• 4-(carboxymethyl)cyclohexane-1-carboxylic acid
• FCH1189888
• BB 0262225
• 4-(Carboxymethyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C9H14O4/c10-8(11)5-6-1-3-7(4-2-6)9(12)13/h6-7H,1-5H2,(H,10,11)(H,12,13)
• InChI Key： QGKVYFAUKUVYKF-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 398.2±15.0 °C at 760 mmHg
• Flash Point: 208.8±16.9 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

4-(Carboxymethyl)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)